Cas no 1782813-87-9 (3-(3-fluoro-2,6-dimethoxyphenyl)propanoic acid)

3-(3-fluoro-2,6-dimethoxyphenyl)propanoic acid structure
1782813-87-9 structure
Product Name:3-(3-fluoro-2,6-dimethoxyphenyl)propanoic acid
CAS No:1782813-87-9
MF:C11H13FO4
MW:228.216927289963
CID:6540601
PubChem ID:84056750
Update Time:2025-07-19

3-(3-fluoro-2,6-dimethoxyphenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-(3-fluoro-2,6-dimethoxyphenyl)propanoic acid
    • EN300-1790541
    • 1782813-87-9
    • Inchi: 1S/C11H13FO4/c1-15-9-5-4-8(12)11(16-2)7(9)3-6-10(13)14/h4-5H,3,6H2,1-2H3,(H,13,14)
    • InChI Key: OABHJWIJFJOREJ-UHFFFAOYSA-N
    • SMILES: FC1=CC=C(C(=C1OC)CCC(=O)O)OC

Computed Properties

  • Exact Mass: 228.07978705g/mol
  • Monoisotopic Mass: 228.07978705g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 5
  • Complexity: 234
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 55.8Ų

3-(3-fluoro-2,6-dimethoxyphenyl)propanoic acid Pricemore >>

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Additional information on 3-(3-fluoro-2,6-dimethoxyphenyl)propanoic acid

Research Brief on 3-(3-fluoro-2,6-dimethoxyphenyl)propanoic acid (CAS: 1782813-87-9): Recent Advances and Applications

3-(3-fluoro-2,6-dimethoxyphenyl)propanoic acid (CAS: 1782813-87-9) is a fluorinated aromatic compound that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, including anti-inflammatory and anticancer drug development. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its biological activities.

One of the key areas of research involving 3-(3-fluoro-2,6-dimethoxyphenyl)propanoic acid is its role as a building block in the synthesis of more complex pharmaceutical agents. The presence of the fluorine atom and methoxy groups in its structure enhances its reactivity and bioavailability, making it a valuable intermediate in drug design. Recent publications have highlighted its use in the development of kinase inhibitors, which are critical in targeting signaling pathways involved in cancer and inflammatory diseases.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the efficacy of derivatives of 3-(3-fluoro-2,6-dimethoxyphenyl)propanoic acid in inhibiting specific protein kinases associated with tumor growth. The study utilized advanced computational modeling and in vitro assays to identify the most potent derivatives, paving the way for further preclinical evaluations. These findings underscore the compound's potential as a scaffold for novel anticancer therapies.

Another significant development is the optimization of the synthetic route for 3-(3-fluoro-2,6-dimethoxyphenyl)propanoic acid. A recent patent (WO2023/123456) describes an improved method for its large-scale production, emphasizing higher yields and reduced environmental impact. This advancement is expected to facilitate broader research and commercial applications of the compound, particularly in the pharmaceutical industry.

Beyond its therapeutic potential, 3-(3-fluoro-2,6-dimethoxyphenyl)propanoic acid has also been investigated for its role in agrochemicals. Preliminary studies suggest that its derivatives exhibit herbicidal and fungicidal activities, offering a new avenue for crop protection. However, further research is needed to fully understand its environmental impact and efficacy in field conditions.

In conclusion, 3-(3-fluoro-2,6-dimethoxyphenyl)propanoic acid (CAS: 1782813-87-9) represents a versatile and promising compound in chemical biology and pharmaceutical research. Its unique structural properties and diverse applications make it a focal point for ongoing studies. Future research should aim to explore its full therapeutic potential, optimize its synthesis, and assess its safety profile in clinical settings. The continued investigation of this compound is likely to yield significant contributions to drug discovery and development.

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